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Compound of Interest

Compound Name: 4-[(nitrooxy)methyl]Benzoic acid
Cat. No.: B12561520
Get Quote
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Executive Summary

4-[(nitrooxy)methyl]benzoic acid is a functionalized benzoic acid derivative containing a
nitrooxymethyl group. It serves primarily as a bioactive linker in the development of "hybrid"
drugs (e.g., NCX series) where it confers NO-donating properties to a parent compound (e.g.,
aspirin, losartan).

In mouse models, this compound is administered as a control agent to distinguish the
pharmacological effects of the NO moiety from those of the parent drug. Unlike some meta-
substituted linkers (e.g., in NCX 4016) that may generate reactive quinone methides, the para-
substituted 4-[(nitrooxy)methyl]benzoic acid is metabolized into the relatively stable 4-
(hydroxymethyl)benzoic acid, making it a critical tool for studying "clean™ NO release kinetics
without confounding alkylating toxicity.

Chemical Profile & Stability

» IUPAC Name: 4-[(nitrooxy)methyl]benzoic acid[1]

o Synonyms:p-Nitrooxymethylbenzoic acid; 4-(Nitrooxymethyl)benzoic acid
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e Molecular Formula: CsH7NOs
e Molecular Weight: 197.14 g/mol
o Key Property:Light Sensitive (Nitrate esters degrade under UV/visible light).

e Solubility: Soluble in DMSO (>20 mg/mL), Ethanol; sparingly soluble in water unless pH is
adjusted (forms salts at pH > 7).

Mechanism of Action & Metabolism

Upon administration, the compound undergoes enzymatic biotransformation (likely via non-
specific esterases or cytosolic reductases) to release nitric oxide (NO).

Metabolic Pathway Diagram

The following diagram illustrates the bioactivation pathway, highlighting the release of NO and
the stable metabolite.
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Figure 1: Bioactivation pathway of 4-[(nitrooxy)methyl]benzoic acid. Unlike phenol-based
linkers, the para-acid scaffold yields a stable carboxylate metabolite.

Formulation Protocol
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Critical Note: Prepare formulations fresh immediately before dosing. Protect from light using
amber tubes or aluminum foil.

Vehicle Selection

Due to the carboxylic acid moiety, solubility can be improved by slight alkalinization or using
organic co-solvents.

o Preferred Vehicle (IP/Oral): 5% DMSO + 95% Methylcellulose (0.5% w/v in saline).

o Alternative (IV): 10% DMSO + 40% PEG-400 + 50% Saline (pH adjusted to 7.4).

Preparation Steps (Example: 10 mg/kg dose for 25¢g
mouse)

o Weighing: Weigh 2.5 mg of compound into an amber glass vial.

e Primary Solubilization: Add 125 pL of 100% DMSO. Vortex until fully dissolved (clear
solution).

e Dilution: Slowly add 2.375 mL of 0.5% Methylcellulose (warm) while vortexing.
o Final Concentration: 1 mg/mL.
o Final DMSO: 5%.[2]

e pH Check: Verify pH is between 6.0-7.5. If acidic (due to free acid), adjust carefully with
dilute NaOH (0.1 N) to prevent precipitation.

In Vivo Administration Protocols
A. Dosing Strategy

When using this compound as a control for an NO-drug (e.g., NO-Aspirin), the dose must be
equimolar to the parent drug's linker content.

e Formula:

 Typical Range: 5 mg/kg — 50 mg/kg.
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B. Experimental Workflow: Pharmacodynamic
Assessment

This workflow validates NO release via blood pressure monitoring and plasma nitrite

quantification.

Phase 1: Preparation

Acclimatization
(C57BL/6 Mice, n=6/group)

i

Baseline BP Measurement
(Tail Cuff Method)

Phase 2: A%ﬂinistration

Administer Compound
(IP or PO, 10-50 mg/kg)

'

Timepoint Sampling
(0.5, 1, 2,4, 6 hrs)

Phase B:iAnalysis

Plasma Collection
(EDTA tubes, centrifuge 4°C)

N

Griess Assay Hemodynamics
(Nitrite/Nitrate Levels) (BP Reduction Delta)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12561520/docs?utm_src=pdf-body-img#application-note-in-vivo-administration-of-4-nitrooxy-methyl-benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12561520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Figure 2: Experimental workflow for assessing pharmacodynamics of NO release.

C. Detailed Procedure
1. Blood Pressure Monitoring (Tail-Cuff)

» Rationale: Systemic NO release causes vasodilation and a transient drop in Mean Arterial
Pressure (MAP).

e Protocol:

o

Train mice for 3 days in restrainers to reduce stress artifacts.

[¢]

Measure baseline MAP (average of 5 readings).

[¢]

Administer 4-[(nitrooxy)methyl]benzoic acid (IP).

o

Record MAP at 30, 60, 120, and 240 minutes post-dose.

o

Expected Result: A peak reduction in MAP of 10—20 mmHg within 30-60 minutes,
returning to baseline by 4 hours.

2. Plasma Nitrite/Nitrate (NOx) Quantification

o Rationale: NO has a half-life of seconds; it is oxidized to stable nitrite (

) and nitrate (

).

e Protocol:

o

Collect blood via retro-orbital or cardiac puncture into EDTA tubes.

o

Centrifuge at 2000 x g for 10 min at 4°C.

[¢]

Deproteinize plasma (ultrafiltration 10kDa cutoff or Zinc Sulfate precipitation).

[¢]

Perform Griess Assay (convert nitrate to nitrite using Nitrate Reductase, then react with
Griess reagent).
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o Measure absorbance at 540 nm.

Data Presentation & Interpretation

| p) Kineti { hetical)

Parameter Value (Est.) Notes

Rapid absorption (IP); slower
Cmax (Parent) 10-20 uM

(PO).
] Peak NO release correlates
Tmax (NOXx) 30—-60 min )
with BP drop.
) Metabolism to benzoic acid
Half-life (t1/2) 1-2 hours o
derivative.
Lipophilic nitro-grou
Bioavailability High PoP aroup

enhances absorption.

Safety & Toxicity

o Hypotension: High doses (>100 mg/kg) may cause severe hypotension. Monitor for lethargy
and pallor.

o Metabolite Accumulation: The byproduct, 4-(hydroxymethyl)benzoic acid, is generally non-
toxic and excreted renally. This contrasts with nitro-aspirin (NCX 4016) metabolites which
can deplete glutathione.

References
» Design and synthesis of NO-releasing derivatives

o Title: Synthesis and pharmacological characterization of novel NO-releasing deriv
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release.

o Source:

¢ NO-Sartan Development

o Title: Nitrooxy derivatives of losartan, valsartan... as angiotensin-Il receptor blockers.
o Context: Patent WO2005011646A2 describing the use of 4-(nitrooxymethyl)benzoic acid
ester as a key building block.

o Source:
¢ Nitric Oxide Measurement Protocols

o Title: Measurement of nitric oxide and its metabolites in biological samples.

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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